2,5-dimethyl-N'-(2,3,4-trimethoxybenzylidene)-3-furohydrazide

• IUPAC Name: 2,5-dimethyl-N-[(E)-(2,3,4-trimethoxyphenyl)methylideneamino]furan-3-carboxamide
• InChI: InChI=1S/C17H20N2O5/c1-10-8-13(11(2)24-10)17(20)19-18-9-12-6-7-14(21-3)16(23-5)15(12)22-4/h6-9H,1-5H3,(H,19,20)/b18-9+
• InChI Key: CZCBNYTULQKKNN-GIJQJNRQSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NN=CC2=C(C(=C(C=C2)OC)OC)OC
• Isomeric SMILES: CC1=CC(=C(O1)C)C(=O)N/N=C/C2=C(C(=C(C=C2)OC)OC)OC
• Molecular Formula: C17H20N2O5
• Molecular Weight: 332.4 g/mol

Description

2,5-dimethyl-N'-(2,3,4-trimethoxybenzylidene)-3-furohydrazide is a useful research compound. Its molecular formula is C17H20N2O5 and its molecular weight is 332.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 332.13722174 g/mol and the complexity rating of the compound is 445. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Bioactive Properties and Supramolecular Chemistry

Several studies have demonstrated the synthesis and characterization of Schiff base compounds and their metal complexes, highlighting their significant bioactive properties. For instance, compounds bearing the azomethine group, including derivatives related to the specified compound, have been known to exhibit antibacterial and anti-enzymatic activities. The structural features of these compounds, such as the presence of methoxy groups and the Schiff base linkage, play a crucial role in their biological activities (Aziz‐ur‐Rehman et al., 2014; Sirajuddin et al., 2013).

Additionally, the synthesis of novel Schiff bases and their dioxomolybdenum(VI) complexes have been investigated, revealing their potential in catalysis and hydrogen bonding interactions. These studies suggest that the Schiff bases derived from compounds similar to 2,5-dimethyl-N'-(2,3,4-trimethoxybenzylidene)-3-furohydrazide can form stable complexes with metals, influencing their reactivity and potential applications in catalysis (Xue et al., 2013).

The crystal structures and antimicrobial activities of related benzohydrazone compounds have also been explored, demonstrating their effectiveness against various microbial strains. The study of these compounds' crystal structures provides insights into their molecular interactions and stability, which are essential for understanding their biological activities (Han, 2013).